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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 1-
Pentanethiol (CAS No. 110-66-7). The information is compiled from peer-reviewed literature

and established chemical databases, offering a centralized resource for professionals in

research and development. This document presents key thermochemical parameters in

structured tables, details the experimental methodologies used for their determination, and

includes workflow diagrams to illustrate the experimental processes.

Thermochemical Data of 1-Pentanethiol
The following tables summarize the critical thermochemical properties of 1-Pentanethiol in its

liquid and gaseous states. These values are essential for understanding the compound's

stability, reactivity, and behavior in various chemical processes.
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Property Value Units State Reference

Standard Molar

Enthalpy of

Formation (ΔfH°)

-150.9 ± 0.84 kJ/mol Liquid [1]

Standard Molar

Enthalpy of

Formation (ΔfH°)

-152.0 ± 1.7 kJ/mol Liquid [1]

Standard Molar

Enthalpy of

Formation (ΔfH°)

-109.7 kJ/mol Gas [1]

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

-4133.8 kJ/mol Liquid [1]

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

-4132.6 ± 1.5 kJ/mol Liquid [1]

Standard Molar

Entropy (S°)
310.37 J/mol·K Liquid [1]

Heat of Fusion 1.7531 x 10⁷ J/kmol Solid

Heat Capacity Data
Property Value

Temperatur
e (K)

Units State Reference

Molar Heat

Capacity (Cp)
201.17 296.21 J/mol·K Liquid [1]

Vapor Pressure and Enthalpy of Vaporization
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Property Value
Temperature
(K)

Units Reference

Vapor Pressure 14 298.15 mmHg [2]

Enthalpy of

Vaporization

(ΔvapH)

34.88 399.8 kJ/mol [3]

Enthalpy of

Vaporization

(ΔvapH)

40.6 315 kJ/mol [3]

Enthalpy of

Vaporization

(ΔvapH)

38.1 362 kJ/mol [3]

Enthalpy of

Vaporization

(ΔvapH)

37.1 ± 0.1 356 kJ/mol [3]

Enthalpy of

Vaporization

(ΔvapH)

36.4 ± 0.1 376 kJ/mol [3]

Enthalpy of

Vaporization

(ΔvapH)

34.9 ± 0.1 400 kJ/mol [3]

Experimental Protocols
The thermochemical data presented in this guide are derived from precise experimental

measurements. The following sections detail the methodologies employed in the key

experiments cited.

Determination of Enthalpy of Combustion by Bomb
Calorimetry
The standard enthalpy of combustion of 1-Pentanethiol was determined using a bomb

calorimeter. This technique measures the heat released during the complete combustion of a
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substance in a constant-volume vessel.

Sample Preparation: A precisely weighed sample of high-purity 1-Pentanethiol is placed in a

sample holder within a high-pressure stainless steel vessel, known as a "bomb."

Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen to

ensure complete combustion.

Ignition: The sample is ignited by passing an electric current through a fuse wire that is in

contact with the sample.

Temperature Measurement: The bomb is submerged in a known mass of water in an

insulated container (calorimeter). The temperature of the water is monitored with high

precision before and after the combustion reaction. The temperature rise is directly

proportional to the heat released.

Calibration: The calorimeter is calibrated by combusting a substance with a known heat of

combustion, such as benzoic acid.

Data Analysis: The heat of combustion is calculated from the observed temperature change,

the heat capacity of the calorimeter system, and corrections for the heat of ignition and the

formation of minor products like nitric and sulfuric acids.

Determination of Heat Capacity and Entropy by Low-
Temperature Calorimetry
The heat capacity and standard entropy of 1-Pentanethiol were determined using low-

temperature calorimetry. This method involves measuring the heat required to raise the

temperature of a substance by a small increment over a wide range of temperatures, typically

from near absolute zero to room temperature.

Apparatus: A cryostat is used to maintain the sample at very low temperatures. The sample

is placed in a calorimeter vessel equipped with a heater and a temperature sensor.

Measurement: A known amount of electrical energy is supplied to the sample, and the

resulting temperature increase is measured. The heat capacity is calculated from these

values.
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Data Acquisition: Heat capacity measurements are made at small, regular temperature

intervals from cryogenic temperatures up to the desired final temperature.

Entropy Calculation: The third law of thermodynamics states that the entropy of a perfect

crystal at absolute zero is zero. The standard entropy at a given temperature (e.g., 298.15 K)

is determined by integrating the heat capacity data (divided by temperature) from 0 K to that

temperature. This calculation also accounts for the entropy changes during any phase

transitions (e.g., melting).

Determination of Vapor Pressure by Ebulliometry
The vapor pressure of 1-Pentanethiol was measured using an ebulliometer. This instrument is

designed to accurately determine the boiling point of a liquid at a controlled pressure.

Apparatus: An ebulliometer consists of a boiler, a Cottrell pump (to ensure the equilibrium of

liquid and vapor phases at the thermometer), a condenser, and a pressure control and

measurement system.

Procedure: The liquid sample is heated to its boiling point under a specific, controlled

pressure. The temperature of the boiling liquid is measured with a high-precision

thermometer.

Data Collection: The boiling temperature is recorded for a range of different pressures.

Vapor Pressure Curve: The collected data points of pressure versus temperature are used to

construct the vapor pressure curve for the substance. This data can then be fitted to

empirical equations, such as the Antoine equation, to allow for the calculation of vapor

pressure at any temperature within the experimental range.

Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

key thermochemical properties of 1-Pentanethiol.
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Experimental Determination

Calculation

1. High-Purity 1-Pentanethiol Sample

2. Bomb Calorimetry Experiment

3. Measure Heat of Combustion (ΔcH°)

4. Apply Hess's Law

6. Calculate Standard Enthalpy of Formation (ΔfH°)

5. Standard Enthalpies of Formation
(CO₂, H₂O, SO₂)

Click to download full resolution via product page

Workflow for Determining Enthalpy of Formation.
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Experimental Measurement

Thermodynamic Calculation

1. Purified 1-Pentanethiol Sample

2. Low-Temperature Calorimetry
(Near 0 K to 298 K)

3. Measure Heat Capacity (Cp) vs. Temperature

4. Integrate Cp/T from 0 K to 298 K

6. Determine Standard Molar Entropy (S°)

5. Account for Enthalpy/Entropy of Fusion

Click to download full resolution via product page

Workflow for Determining Standard Molar Entropy.
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Ebulliometric Measurement

Data Analysis

1. 1-Pentanethiol Sample

2. Ebulliometer Setup

3. Measure Boiling Point at Various Controlled Pressures

4. Plot Pressure vs. Temperature

5. Fit Data to Antoine or Clausius-Clapeyron Equation

6. Obtain Vapor Pressure Curve and Enthalpy of Vaporization

Click to download full resolution via product page

Workflow for Determining Vapor Pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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